2-Chlorobenzoylacetonitrile 2-Chlorobenzoylacetonitrile
Brand Name: Vulcanchem
CAS No.: 40018-25-5
VCID: VC0017063
InChI: InChI=1S/C9H6ClNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2
SMILES: C1=CC=C(C(=C1)C(=O)CC#N)Cl
Molecular Formula: C9H6ClNO
Molecular Weight: 179.6 g/mol

2-Chlorobenzoylacetonitrile

CAS No.: 40018-25-5

Reference Standards

VCID: VC0017063

Molecular Formula: C9H6ClNO

Molecular Weight: 179.6 g/mol

2-Chlorobenzoylacetonitrile - 40018-25-5

CAS No. 40018-25-5
Product Name 2-Chlorobenzoylacetonitrile
Molecular Formula C9H6ClNO
Molecular Weight 179.6 g/mol
IUPAC Name 3-(2-chlorophenyl)-3-oxopropanenitrile
Standard InChI InChI=1S/C9H6ClNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2
Standard InChIKey SBSWHTFHLWSSQS-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)C(=O)CC#N)Cl
Canonical SMILES C1=CC=C(C(=C1)C(=O)CC#N)Cl
Synonyms 2-Chloro-β-oxo-benzenepropanenitrile; (o-Chlorobenzoyl)acetonitrile; (2-Chlorophenyl)cyanomethyl Ketone; 3-(2-Chlorophenyl)-3-oxo-propanenitrile; 3-Oxo-3-(2-chlorophenyl)propanenitrile; o-Chloro-ω-cyanoacetophenone; o-Chlorobenzoylacetonitrile; o-Chl
PubChem Compound 2734201
Last Modified Nov 11 2021
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